Anti-Juvenile Hormone Activity vs. Fluoromevalonolactone
In a direct head-to-head comparison, the difluoro analog of FMev—(R,S)-4-(difluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one—was approximately 9-fold less active than FMev (4-(fluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one) as an inhibitor of juvenile hormone biosynthesis in the tobacco hornworm Manduca sexta [1]. This quantitative difference demonstrates that the introduction of a second fluorine atom at the C4 substituent is not a bioisosteric replacement; rather, it substantially attenuates anti-JH efficacy in this insect model.
| Evidence Dimension | Anti-juvenile hormone (anti-JH) activity in Manduca sexta |
|---|---|
| Target Compound Data | ~9-fold less active than FMev (relative activity derived from bioassay) |
| Comparator Or Baseline | FMev (4-(fluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one); greatest anti-JH activity among analogs tested |
| Quantified Difference | ~9-fold reduction in activity for difluoro analog vs. FMev |
| Conditions | Topical application bioassay on Manduca sexta (Joh.) larvae; in vivo juvenile hormone biosynthesis inhibition assessment |
Why This Matters
For researchers screening anti-JH agents or developing insect growth regulators, this 9-fold difference indicates that the difluoro compound is unsuitable as an FMev replacement and may instead serve as a less-active control or a scaffold for probing fluorine electronic effects.
- [1] Quistad, G.B.; Staiger, L.E.; Cerf, D.C. Preparation and biological activity of potential inhibitors of insect juvenile hormone biosynthesis. J. Agric. Food Chem. 1982, 30 (6), 1151–1154. DOI: 10.1021/jf00114a037. View Source
